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Compound of Interest

Compound Name: Tiglic acid

Cat. No.: B080960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tiglic acid, also known as (E)-2-methyl-2-butenoic acid, is a monocarboxylic unsaturated

organic acid found in various natural sources, including croton oil and the defensive secretions

of certain insects.[1] It is utilized in the manufacturing of perfumes and flavoring agents.[1]

While valuable in various research and development applications, its hazardous properties

necessitate strict adherence to safety and handling protocols in a laboratory setting. This guide

provides an in-depth overview of the safety precautions, handling procedures, and emergency

responses required when working with Tiglic acid.

Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and toxicological properties of Tiglic acid
is fundamental to its safe handling. The following table summarizes key quantitative data for

easy reference.
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Property Value Source(s)

Molecular Formula C5H8O2 [1][2]

Molecular Weight 100.12 g/mol [1][2]

Appearance
White crystalline solid with a

sweet, warm, spicy odor.
[1][2]

Melting Point 61 - 65 °C / 141.8 - 149 °F [3]

Boiling Point 198.4 °C / 389.1 °F [3]

Flash Point 95 °C / 203 °F [3]

Density 0.969 g/mL at 25 °C [4]

Solubility

Sparingly soluble in cold water;

freely soluble in hot water,

alcohol, and ether.

[2][5]

pKa 5.02 at 25°C [4]

UN Number 3261 [3][6]

Acute Toxicity (LD50)
Rat (oral): >5 mg/kg; Rabbit

(skin): >5 mg/kg
[5]

Hazard Identification and Classification
Tiglic acid is classified as a corrosive substance and poses significant health risks upon

exposure.[7]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[6][7]

Eye Damage/Irritation: Causes serious eye damage.[6][7]

Respiratory Irritation: Inhalation of dust or vapors can cause respiratory tract irritation.[1][6]

Gastrointestinal Irritation: Ingestion may lead to gastrointestinal irritation, nausea, vomiting,

and diarrhea.[6]
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It is crucial to handle Tiglic acid with the appropriate personal protective equipment and within

a controlled laboratory environment to mitigate these risks.

Experimental Protocols and Handling Procedures
Adherence to established protocols is paramount when working with Tiglic acid to ensure the

safety of all laboratory personnel.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling Tiglic acid:

Eye Protection: Chemical safety goggles and a face shield (8-inch minimum) are required.[6]

[8]

Skin Protection: An impervious lab coat and appropriate protective gloves (nitrile gloves are

recommended) are necessary to prevent skin contact.[6][9]

Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH/MSHA-approved

respirator must be used.[6][9] Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[10]

Footwear: Closed-toe shoes must be worn in the laboratory.

General Handling Procedures
Always handle Tiglic acid in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[10]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[6]

Minimize dust generation and accumulation when working with the solid form.[6]

Keep containers tightly closed when not in use.[6]

Do not eat, drink, or smoke in areas where Tiglic acid is handled or stored.
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Storage Requirements
Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly closed to prevent exposure to air and light.[10]

Store in a refrigerator (approximately 4°C).[6]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[10]

Store in a corrosive-resistant container.[9]

Disposal Considerations
Dispose of Tiglic acid and its containers in accordance with all applicable federal, state, and

local regulations.[9]

Waste is classified as hazardous and should be handled by trained personnel.[3]

Do not dispose of Tiglic acid down the drain.[3]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical to minimize harm.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[7]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[6] Seek immediate medical attention.[7]

Inhalation: Remove the individual from the area of exposure to fresh air.[6] If breathing is

difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek

immediate medical attention.[9]
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Ingestion: Do NOT induce vomiting.[6] If the person is conscious and alert, rinse their mouth

with water and give them 2-4 cupfuls of milk or water to drink.[6] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[6]

Spill Response Protocol
In the case of a spill, the following steps should be taken:

Evacuate and Isolate: Immediately evacuate the area and prevent unnecessary personnel

from entering.[8]

Ventilate: Ensure the area is well-ventilated.

Wear Appropriate PPE: Don the appropriate personal protective equipment, including

respiratory protection, chemical-resistant gloves, and eye protection.[9]

Contain the Spill: For solid spills, carefully sweep up the material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[6]

Decontaminate: Clean the spill area with a suitable agent. Some sources suggest a 10%

caustic solution for decontamination.[10]

Dispose of Waste: All contaminated materials should be placed in a sealed, labeled

container and disposed of as hazardous waste according to institutional and regulatory

guidelines.[9]

Visualization of Laboratory Safety Workflows
To further clarify the safety procedures, the following diagrams illustrate key workflows for

handling Tiglic acid in the lab.
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Caption: Workflow for responding to a Tiglic acid spill.
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Caption: Standard operating procedure for Tiglic acid use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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